Cas no 1367868-50-5 ((1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 1367868-50-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD24262052
• CID: 4593854
• PubChem ID: 81905881
• Update Time: 2025-06-07

(1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol
• (1-ethyl-5-methoxybenzimidazol-2-yl)methanol
• Z2235681451

• MDL： MFCD24262052
• Inchi： 1S/C11H14N2O2/c1-3-13-10-5-4-8(15-2)6-9(10)12-11(13)7-14/h4-6,14H,3,7H2,1-2H3
• InChI Key： LVHISCMDLGYDHF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N=C(CO)N2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol

Latest Research Insights on (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol (CAS: 1367868-50-5)

In recent years, (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol (CAS: 1367868-50-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic benzimidazole derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural and functional properties. The compound's molecular framework, characterized by an ethyl and methoxy substitution on the benzimidazole ring, along with a hydroxymethyl group, offers a versatile scaffold for drug development and biochemical studies.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that the hydroxymethyl group in the compound facilitates further functionalization, enabling the development of targeted therapies for cancer and inflammatory diseases. Additionally, the methoxy group was found to enhance the compound's metabolic stability, a critical factor in drug design.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's potential as a fluorescent probe. The study revealed that (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol exhibits strong fluorescence properties, making it a valuable tool for imaging and diagnostic applications. This finding opens new avenues for its use in real-time monitoring of biological processes, such as enzyme activity and cellular uptake mechanisms.

The synthetic accessibility of (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol has also been a focal point of recent research. A team from the University of Cambridge developed an efficient, scalable synthesis route using palladium-catalyzed cross-coupling reactions, as detailed in a 2023 Organic Letters publication. This method not only improves yield and purity but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these advancements, challenges remain in fully harnessing the therapeutic potential of (1-ethyl-5-methoxy-1H-1,3-benzodiazol-2-yl)methanol. Issues such as bioavailability and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and the recent progress in its application underscore its importance as a focal point in contemporary chemical biology and drug discovery research.